2-(4-Methyl-3-morpholin-4-ylsulfonylphenyl)-3H-isoindol-1-imine

• IUPAC Name: 2-(4-methyl-3-morpholin-4-ylsulfonylphenyl)-3H-isoindol-1-imine
• InChI: InChI=1S/C19H21N3O3S/c1-14-6-7-16(22-13-15-4-2-3-5-17(15)19(22)20)12-18(14)26(23,24)21-8-10-25-11-9-21/h2-7,12,20H,8-11,13H2,1H3
• InChI Key: DENRKPLXTZELOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC3=CC=CC=C3C2=N)S(=O)(=O)N4CCOCC4
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

2-(4-Methyl-3-morpholin-4-ylsulfonylphenyl)-3H-isoindol-1-imine, also known as MI-773, is a small molecule inhibitor that has been developed as a potential cancer therapeutic agent. It has shown promising results in preclinical studies and is currently in clinical trials for the treatment of various types of cancer.

Scientific Research Applications

Synthesis and Structural Analysis

Research has explored the synthesis and structural analysis of compounds related to 2-(4-Methyl-3-morpholin-4-ylsulfonylphenyl)-3H-isoindol-1-imine. For instance, efficient synthesis methods have been developed for related morpholine derivatives, showing their potential in synthesizing potent antimicrobials and other pharmaceuticals (Kumar, Sadashiva, & Rangappa, 2007). Similarly, novel derivatives of isoindoline have been synthesized, with studies revealing their structure through various spectroscopic methods and demonstrating their antiproliferative activity in vitro, highlighting the potential medicinal applications of these compounds (Sović et al., 2011).

Molecular Interactions and Kinetics

Molecular interactions and kinetics of related compounds have also been a subject of study, with research detailing the fluxional behavior of cadmium zwitterion complexes in solution and their proton transport and tautomerism. These findings are crucial for understanding the behavior of similar compounds in biological systems (Anderson et al., 2003).

Applications in Medicinal Chemistry

In medicinal chemistry, related compounds have been investigated for their potential as neurokinin-1 receptor antagonists, which are significant for their applications in treating emesis and depression. This research has led to the development of water-soluble, orally active compounds with significant pre-clinical efficacy (Harrison et al., 2001).

Antimicrobial and Antioxidant Properties

Furthermore, the synthesis and characterization of metallophthalocyanine compounds containing morpholine have been reported, with these compounds exhibiting significant antimicrobial and antioxidant activities. Such studies indicate the potential of these compounds in developing new treatments and interventions for various diseases (Unluer et al., 2019).